Cas no 2797-28-6 (Borate(1-),tetrakis(pentafluorophenyl)-, lithium (1:1))

Lithium tetrakis(pentafluorophenyl)borate (1:1) is a weakly coordinating anion salt widely used in organometallic chemistry and polymerization catalysis. Its key advantages include high solubility in nonpolar organic solvents, thermal stability, and low nucleophilicity, making it ideal for stabilizing cationic intermediates. The pentafluorophenyl groups enhance Lewis acidity while maintaining steric shielding, improving catalytic efficiency in olefin polymerization and other reactions. This compound is particularly valuable in generating highly active cationic metal complexes for homogeneous catalysis. Its electrochemical stability also makes it suitable for applications in lithium-ion battery electrolytes and other advanced materials research.
Borate(1-),tetrakis(pentafluorophenyl)-, lithium (1:1) structure
2797-28-6 structure
Product Name:Borate(1-),tetrakis(pentafluorophenyl)-, lithium (1:1)
CAS No:2797-28-6
MF:C24BF20Li
MW:685.97687625885
CID:254293
PubChem ID:23709652
Update Time:2025-06-09

Borate(1-),tetrakis(pentafluorophenyl)-, lithium (1:1) Chemical and Physical Properties

Names and Identifiers

    • Borate(1-),tetrakis(pentafluorophenyl)-, lithium (1:1)
    • LITHIUM TETRAKIS(PENTAFLUOROPHENYL)BORATE DIETHYL ETHER COMPLEX
    • LITHIUM TETRAKIS(PENTAFLUOROPHENYL)BORATE-DIETHYLETHER COMPLEX (1:2)
    • LITHIUM TETRAKIS(PENTAFLUOROPHENYL)BORATE-ETHYL ETHER COMPLEX
    • [LI(C6F5)4B] NOET2
    • lithium tetrakis(pentafluorophenyl)
    • lithium tetrakis(pentafluorophenyl)borane
    • lithium tetrakis(pentafluorophenyl)borate
    • LITHIUM TETRAKIS(PENTAFLUOROPHENYL)-BORATE DIETHYLETHER COMPLEX
    • LITHIUM TETRAKIS(PENTAFLUOROPHENYL)BORATE ETHERATE
    • LITHIUM TETRAKIS(PENTAFLUOROPHENYL)BORATE ETHYL ETHERATE
    • lithium tetrakis(perfluorophenyl)borate
    • li[b(c6f5)4]
    • 2797-28-6
    • WTTFKRRTEAPVBI-UHFFFAOYSA-N
    • lithium;tetrakis(2,3,4,5,6-pentafluorophenyl)boranuide
    • SCHEMBL133525
    • lithium tetrakis(pentafluorophenyl); lithium tetrakis(pentafluorophenyl)borate;
    • Inchi： 1S/C24BF20.Li/c26-5-1(6(27)14(35)21(42)13(5)34)25(2-7(28)15(36)22(43)16(37)8(2)29,3-9(30)17(38)23(44)18(39)10(3)31)4-11(32)19(40)24(45)20(41)12(4)33;/q-1;+1
    • InChI Key： WTTFKRRTEAPVBI-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C(=C(C=1[B-](C1C(=C(C(=C(C=1F)F)F)F)F)(C1C(=C(C(=C(C=1F)F)F)F)F)C1C(=C(C(=C(C=1F)F)F)F)F)F)F)F)F.[Li+]

Computed Properties

  • Exact Mass: 834.14000
  • Monoisotopic Mass: 685.9933718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 4
  • Complexity: 815
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Melting Point: 118-122 °C
  • PSA: 18.46000
  • LogP: 7.93160

Borate(1-),tetrakis(pentafluorophenyl)-, lithium (1:1) Security Information

  • Hazardous Material transportation number：UN 1325
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • FLUKA BRAND F CODES：3-10
  • Hazardous Material Identification： Xi
  • TSCA：No
  • Risk Phrases：R36/37/38

Borate(1-),tetrakis(pentafluorophenyl)-, lithium (1:1) Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Borate(1-),tetrakis(pentafluorophenyl)-, lithium (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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